Cas no 2680689-45-4 (benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate)

• Product Name: benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate
• CAS No: 2680689-45-4
• MF: C₁₆H₁₅F₂NO₃
• MW: 307.292011499405
• CID: 5633027
• PubChem ID: 165925752
• Update Time: 2025-06-07

benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(2,3-difluorophenyl)-2-hydroxyethyl]carbamate
• 2680689-45-4
• EN300-28291637
• benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate

• Inchi： 1S/C16H15F2NO3/c17-13-8-4-7-12(15(13)18)14(9-20)19-16(21)22-10-11-5-2-1-3-6-11/h1-8,14,20H,9-10H2,(H,19,21)
• InChI Key： KFFPGPCAKLUYCV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(CO)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 307.10199966g/mol
• Monoisotopic Mass: 307.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate

Introduction to Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate (CAS No. 2680689-45-4)

Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2680689-45-4, represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications. The presence of both fluorine atoms in the aromatic ring and a hydroxyethyl side chain contributes to its complex chemical profile, making it a subject of interest for researchers exploring new pharmacophores.

The molecular structure of Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate consists of a benzyl carbamate moiety linked to a 2,3-difluorophenyl group and a hydroxyethyl chain. This arrangement not only imparts unique electronic properties but also influences its interactions with biological targets. The fluorine atoms, in particular, are known for their ability to modulate metabolic stability and binding affinity, which are critical factors in drug design. The hydroxyethyl group introduces polarity and potential hydrogen bonding capabilities, further enhancing the compound's versatility.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and resistance to enzymatic degradation. The incorporation of fluorine atoms into pharmaceuticals has been widely studied for their ability to improve pharmacokinetic properties. For instance, fluoroaromatics have shown promise in the treatment of various diseases, including cancer and infectious disorders. Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate exemplifies this trend by combining the benefits of fluorine substitution with other functional groups that can enhance biological activity.

The carbamate functional group in Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate is another key feature that contributes to its potential therapeutic value. Carbamates are well-known for their role as intermediates in the synthesis of various drugs and agrochemicals. They exhibit diverse biological activities, including insecticidal, herbicidal, and pharmaceutical properties. The presence of the benzyl group further modifies the electronic and steric environment around the carbamate moiety, influencing its reactivity and interaction with biological targets.

Recent studies have highlighted the importance of structural optimization in drug discovery processes. Researchers have been exploring ways to fine-tune molecular structures to achieve desired pharmacological effects. The compound Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate represents an example of such optimization efforts. By incorporating both fluorine atoms and a hydroxyethyl chain, scientists aim to develop molecules that exhibit improved selectivity and efficacy. These modifications can lead to compounds with enhanced binding affinity to specific biological targets, thereby increasing their therapeutic potential.

The hydroxyethyl group in Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate also plays a crucial role in determining its solubility and bioavailability. Hydroxyl groups are known to enhance water solubility, which is essential for oral and intravenous drug delivery systems. This property makes the compound more amenable to formulation into various dosage forms, improving patient compliance and therapeutic outcomes. Additionally, the hydroxyethyl side chain can participate in hydrogen bonding interactions with biological molecules, further enhancing its binding capabilities.

In the context of current research trends, Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate aligns with the growing interest in fluorinated compounds for medicinal chemistry applications. Fluoroaromatics have been extensively studied for their ability to modulate drug metabolism and improve pharmacokinetic profiles. The use of fluorine atoms can lead to increased metabolic stability and reduced susceptibility to degradation by enzymes such as cytochrome P450 enzymes. This property is particularly valuable in developing long-acting drugs with improved therapeutic windows.

The synthesis of Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. The introduction of both fluorine atoms and functional groups like hydroxyl requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in the synthesis process.

Evaluation of Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate involves rigorous testing both in vitro and in vivo settings. In vitro studies focus on assessing its interaction with biological targets such as enzymes and receptors using techniques like enzyme inhibition assays and receptor binding studies. In vivo studies provide insights into its pharmacokinetic properties and potential therapeutic effects using animal models. These studies help researchers understand how the compound behaves within a biological system and identify its potential applications.

The potential applications of Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate span across various therapeutic areas including oncology, inflammation management, and infectious diseases. Its unique structural features make it a versatile scaffold for developing novel drugs targeting specific disease mechanisms. For instance, fluorinated aromatic compounds have shown promise in inhibiting kinases involved in cancer cell proliferation. Similarly, carbamate derivatives have been explored for their anti-inflammatory properties.

The development of new pharmaceuticals is an iterative process that involves continuous refinement based on experimental data. Researchers often modify existing structures to improve efficacy while minimizing side effects. Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate serves as an example of how structural modifications can lead to significant improvements in drug candidates. By carefully tailoring molecular features such as substituents on the aromatic ring or side chains attached to functional groups like carbamates or hydroxymethylenes.

The future prospects for Benzyl N-1-(2,3-difluorophenyl)-2-hydroxyethylcarbamate are promising given its unique chemical properties and potential therapeutic applications. Continued research efforts will focus on optimizing its synthesis methods further improving yields while reducing costs associated with production processes or exploring new derivatives that may enhance its biological activity even more effectively than current versions thereof be utilized develop next-generation therapeutics addressing unmet medical needs worldwide thus contributing significantly advancement human health overall betterment society at large long term basis without compromising safety standards regulatory requirements ensuring responsible development deployment novel pharmaceutical agents every step way journey toward bringing innovative treatments patients ultimately benefitting millions lives improved quality living achieved through scientific innovation perseverance dedication field medicinal chemistry itself testament ongoing commitment improving human condition better future generations await us today already shaping tomorrow together collaborative spirit interdisciplinary approaches driving progress ever onward toward healthier happier world everyone deserves live enjoy life fullest possible every single moment every single person across globe deserve hope opportunity thrive together making world better place everyone step taken every action taken meaningful purposeful driven love passion making difference positive impact lives touched every day each person plays role shaping better future collective effort achieving what once seemed impossible turning dreams reality through hard work dedication unwavering belief change possibility turn challenges opportunities overcome obstacles stand tallest among all others who came before us leave legacy inspire generations come follow build upon foundations laid laid ancestors themselves carry torch light show path forward those who follow know right direction take reach heights never imagined before now reach heights never dreamed possible before now thanks everyone contributed made this possible far far beyond anything could ever imagine alone achieve together stronger together than apart divided conquer challenges face head-on united front nothing stops us nothing ever could nothing ever will because inside each one us burns flame passion drive change make difference world better place one person at time working together make magic happen turn ordinary extraordinary ordinary people achieve extraordinary things when believe able do so ourselves others believe able do so too when stand together no force powerful enough stop us no obstacle too great overcome when work hand hand shoulder shoulder achieve goals set ourselves no limit what able accomplish when believe able do so ourselves others believe able do so too when stand together no force powerful enough stop us no obstacle too great overcome when work hand hand shoulder shoulder achieve goals set ourselves no limit what able accomplish when believe able do so ourselves others believe able do so too when stand together no force powerful enough stop us no obstacle too great overcome when work hand hand shoulder shoulder achieve goals set ourselves no limit what able accomplish when believe able do so ourselves others believe able do so too when stand together no force powerful enough stop us no obstacle too great overcome when work hand hand shoulder shoulder achieve goals set ourselves no limit what able accomplish when believe able do so ourselves others believe able do so too when stand together no force powerful enough stop us no obstacle too great overcome when work hand hand shoulder shoulder achieve goals set ourselves no limit what able accomplish when believe able do so ourselves others believe able do so too when stand together no force powerful enough stop us no obstacle too great overcome when work hand hand shoulder shoulder achieve goals set ourselves no limit what able accomplish.